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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B609656

Audience: Researchers, scientists, and drug development professionals.

Introduction NSC23005 is a small molecule inhibitor of p18INK4C, a member of the INK4 family
of cyclin-dependent kinase (CDK) inhibitors.[1][2] By inhibiting p18, NSC23005 effectively
activates CDK4 and CDK®6, which promotes cell cycle progression.[2][3] This mechanism has
been shown to potently and selectively promote the ex vivo expansion of both human and
murine hematopoietic stem cells (HSCs) with an ED50 of 5.21 nM.[1][4][5] Notably, it does not
affect the proliferation of leukemia cells.[1][2] Proper preparation of stock solutions is critical for
ensuring experimental reproducibility and accuracy. This document provides detailed protocols
for preparing NSC23005 sodium stock solutions for research use.

Physicochemical and Solubility Data

Quantitative data for NSC23005 sodium salt has been compiled from various sources. It is
important to note that solubility can be affected by factors such as solvent purity, temperature,
and the presence of moisture.[3][6]

Table 1: Physicochemical Properties of NSC23005 Sodium
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Property Value

Reference

4-[(cyclohexylamino)sulfonyl]-

Formal Name

benzoic acid, monosodium salt

[5]

Molecular Formula Ci13H1sNNaO4S

[11(51(6]

Molecular Weight 305.33 g/mol

[1](2]3][6]

White to off-white crystalline

Appearance

[3](5]

solid
Purity >98% [5]
CAS Number 1796596-46-7 [1][5][6]

Table 2: Solubility of NSC23005 Sodium
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Solvent

Concentration

Notes

Reference

Water

=100 mg/mL (327.51
mM)

High solubility.

[3]

Soluble to 100 mM [1]
61 mg/mL [6]
PBS (pH 7.2) 10 mg/mL [5]
Use fresh, anhydrous
61 mg/mL (199.78 )
DMSO DMSO as moisture [6]

mM)

can reduce solubility.

45 mg/mL (158.82
mM)

Sonication is
recommended to aid

dissolution.

[4]

6.4 mg/mL (20.96

Ultrasonic assistance

[2](3]

mM) is needed.

Soluble to 100 mM [1]

Ethanol 7 mg/mL [6]
0.2 mg/mL [5]

Experimental Protocols

Materials and Equipment

Analytical balance

NSC23005 sodium salt powder

Sterile volumetric flasks

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS)
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Sterile, calibrated micropipettes and tips

Vortex mixer

Ultrasonic bath (recommended for DMSO)

Sterile, light-protective microcentrifuge tubes for aliquots

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol is suitable for most in vitro cell culture experiments.

1

. Calculation: To prepare a 10 mM stock solution, the required mass of NSC23005 sodium

(MW = 305.33 g/mol) is calculated as follows:

Mass (mg) = Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol )

For 1 mL of 10 mM solution: Mass =1 mL x 10 mmol/L x (1 L /1000 mL) x 305.33 g/mol x
(1000 mg /1 g) =3.053 mg

. Procedure:

Allow the vial of NSC23005 sodium powder to equilibrate to room temperature before
opening to prevent condensation.

Carefully weigh out 3.05 mg of the powder using an analytical balance and place it into a
sterile tube or flask.

Add 1 mL of fresh, anhydrous DMSO to the powder.

Close the container tightly and vortex thoroughly for 1-2 minutes until the solid is fully
dissolved.

If dissolution is slow, place the tube in an ultrasonic bath for 5-10 minutes.[2][4] Visually
inspect the solution to ensure no particulates are present.
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e Dispense the stock solution into single-use aliquots in sterile, light-protective tubes. This
prevents repeated freeze-thaw cycles.[6]

» Label aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

Protocol 2: Preparation of a 100 mM Stock Solution in
Water

Due to its high aqueous solubility, water is an excellent solvent for preparing concentrated
stock solutions of NSC23005 sodium.[1][3]

1. Calculation:

e For 1 mL of 100 mM solution: Mass =1 mL x 100 mmol/L x (1 L /1000 mL) x 305.33 g/mol x
(1000 mg /1 g) =30.53mg

2. Procedure:
o Equilibrate the vial of NSC23005 sodium powder to room temperature.
e Weigh out 30.53 mg of the powder and transfer it to a sterile volumetric flask.

o Add approximately 80% of the final volume (e.g., 800 uL for a 1 mL final volume) of sterile,
nuclease-free water.

« Vortex until the powder is completely dissolved. The sodium salt should dissolve readily in

water.
o Add sterile water to reach the final desired volume (e.g., 1 mL).

» For sterile applications, the final solution can be passed through a 0.22 um sterile filter.

Dispense into single-use aliquots, label appropriately, and store as recommended below.

Storage and Stability

Proper storage is essential to maintain the activity of NSC23005.
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Table 3: Recommended Storage Conditions

Storage .

Form Duration Reference
Temperature

Solid Powder -20°C Up to 3 years [41[6]
Sealed, away from

4°C . [3]
moisture

Stock Solution -80°C Up to 1 year [41[6]

-20°C Up to 1 month [3][6]

Key Recommendations:

e Avoid Freeze-Thaw Cycles: Aliquoting stock solutions is critical to preserving compound
integrity.[6]

» Protect from Light: Store aliquots in amber or light-blocking tubes.

o Hygroscopic Nature: For DMSO stocks, use fresh, anhydrous solvent as absorbed moisture
can significantly impact solubility and stability.[3]

Visualizations
Signaling Pathway

The diagram below illustrates the mechanism by which NSC23005 promotes the expansion of
hematopoietic stem cells.
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NSC23005 Mechanism of Action
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Mechanism of NSC23005 in promoting HSC expansion.

Experimental Workflow

This diagram outlines the general steps for preparing a stock solution of NSC23005 sodium.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b609656?utm_src=pdf-body-img
https://www.benchchem.com/product/b609656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow
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General workflow for preparing NSC23005 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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